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Compound of Interest

Compound Name: 4-Fluorobenzhydrazide

Cat. No.: B1293378 Get Quote

Introduction Hydrazones are a class of organic compounds characterized by the structure

R₁R₂C=NNH₂. Within this class, hydrazide-hydrazones (possessing the -CONH-N=C- moiety)

derived from 4-fluorobenzoic acid hydrazide have emerged as a significant area of interest in

medicinal chemistry. These compounds demonstrate a wide spectrum of biological activities,

including notable antimicrobial, antitubercular, anticonvulsant, and anti-inflammatory properties.

[1][2][3] Their synthetic accessibility and the tunability of their structure by varying the aldehyde

or ketone reactant allow for the development of a diverse library of derivatives for antimicrobial

screening.

Mechanism of Action While the precise mechanism for all derivatives is not fully elucidated, the

antimicrobial action of hydrazones is often attributed to the presence of the azometine (-

N=CH-) group. For some 4-fluorobenzhydrazide derivatives, the mechanism is thought to

involve the influence of the -N=CO group on the transcription of genes related to biofilm

formation, which is a critical virulence factor for many pathogenic bacteria, particularly

Staphylococcus aureus.[1] The ability to inhibit enzymes or chelate essential metal ions are

other proposed mechanisms for this class of compounds.

Spectrum of Antimicrobial Activity Screening studies have revealed that 4-
fluorobenzhydrazide hydrazones are active against a range of pathogenic microbes:

Gram-Positive Bacteria: Significant activity has been reported against various strains,

including Staphylococcus aureus, Staphylococcus epidermidis, Bacillus subtilis, and
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Micrococcus luteus.[2][4][5] Certain derivatives have shown potency equal to or greater than

standard antibiotics like ceftriaxone and ampicillin against specific strains.[1][6][7]

Gram-Negative Bacteria: Activity has also been observed against Gram-negative bacteria

such as Escherichia coli and Pseudomonas aeruginosa, although often to a lesser extent

than against Gram-positive strains.[1][6]

Fungi: Antifungal properties have been demonstrated against species like Candida albicans.

[1][6]

Mycobacteria: Several studies have highlighted the potential of these compounds as

antitubercular agents, showing inhibitory activity against Mycobacterium tuberculosis H37Rv.

[3]

The specific substituents on the aromatic ring of the aldehyde or ketone portion of the molecule

play a crucial role in modulating the antimicrobial potency and spectrum.

Quantitative Antimicrobial Data
The following tables summarize the Minimum Inhibitory Concentration (MIC) data for

representative 4-Fluorobenzhydrazide Hydrazone derivatives from various studies.

Table 1: Antibacterial Activity of 4-Fluorobenzhydrazide Hydrazone Derivatives
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Compound
Description

Bacterial Strain MIC (µg/mL) Reference

4-Fluorobenzoic

acid[(5-nitro-2-

furanyl)methylene]hyd

razide

Staphylococcus

aureus
3.91 - 62.5 [1]

Derivative of 4-

trifluoromethylbenzoic

acid

Staphylococcus

aureus ATCC 29213
4 - 8 (µM) [1]

4-Fluorobenzoic acid

[(2,6-dichlorophenyl)

methylene]hydrazide

Mycobacterium

tuberculosis H37Rv
3.13 [3]

2,4-dichloro moiety

hydrazone (3a)
Escherichia coli 12.5 [8]

2,4-dichloro moiety

hydrazone (3a)

Staphylococcus

aureus (Ciprofloxacin-

resistant)

25 [8]

2,4-dichloro moiety

hydrazone (3b)

Proteus mirabilis

(Ciprofloxacin-

resistant)

12.5 [8]

2,4-dichloro moiety

hydrazone (3b)

MRSA (Ciprofloxacin-

resistant)
25 [8]

2,4-dihydroxybenzoic

acid hydrazide-

hydrazone (18)

Micrococcus luteus

ATCC 10240
0.48 [7]

2,4-dihydroxybenzoic

acid hydrazide-

hydrazone (18)

Bacillus subtilis ATCC

6633
1.95 [7]

Table 2: Antifungal Activity of 4-Fluorobenzhydrazide Hydrazone Derivatives
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Compound
Description

Fungal Strain MIC (µg/mL) Reference

4-Fluorobenzoic acid

hydrazones and 1,3,4-

oxadiazolines

Candida albicans
Not specified, activity

tested
[1][6]

2,4-dichloro moiety

hydrazone (3a)
Candida tropicalis 12.5 [8]

2,4-dihydroxybenzoic

acid hydrazide-

hydrazone (19)

Candida spp. 500 - 1000 [7]

Experimental Protocols & Visualizations
Protocol 1: General Synthesis of 4-Fluorobenzhydrazide
Hydrazones
This protocol describes a standard acid-catalyzed condensation reaction.

Materials:

4-Fluorobenzhydrazide

Substituted aromatic or heterocyclic aldehyde/ketone (1 equivalent)

Absolute Ethanol

Glacial Acetic Acid (catalytic amount)

Reflux apparatus

Beakers, flasks, and filtration equipment

Procedure:

Dissolve 1 equivalent of 4-Fluorobenzhydrazide in a minimal amount of absolute ethanol in

a round-bottom flask. Warm gently if necessary to aid dissolution.
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Add 1 equivalent of the desired aldehyde or ketone to the solution.

Add 2-3 drops of glacial acetic acid to the mixture to act as a catalyst.

Equip the flask with a reflux condenser and heat the mixture to reflux for 2-4 hours. Monitor

the reaction progress using Thin Layer Chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Further cool the flask in an ice bath to facilitate the precipitation of the hydrazone product.

Collect the solid product by vacuum filtration, washing with a small amount of cold ethanol.

Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, methanol)

to yield the pure 4-Fluorobenzhydrazide hydrazone.

Dry the purified product and confirm its structure using spectroscopic methods (FT-IR, ¹H-

NMR, ¹³C-NMR, Mass Spectrometry).
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Reactants:
4-Fluorobenzhydrazide

+ Aldehyde/Ketone

Reaction:
Ethanol, Acetic Acid (cat.)

Reflux (2-4h)

Isolation:
Cooling & Precipitation

Filtration & Washing

Purification:
Recrystallization

Final Product:
Purified Hydrazone

 

Broth Microdilution Assay

Synthesized Hydrazones

Prepare Stock Solutions
(in DMSO)

Serial Dilution in
96-Well Plate

Inoculate with
Microorganism

Incubate
(e.g., 24h at 37°C)

Observe for Growth

Determine MIC Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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